Cas no 339023-79-9 (Urea, [4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]-)

• Product Name: Urea, [4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]-
• CAS No: 339023-79-9
• MF: C₁₃H₉ClF₃N₃O₂
• MW: 331.677672147751
• MDL: MFCD00214807
• CID: 3943705
• PubChem ID: 1485964
• Update Time: 2025-10-05

Urea, [4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, [4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]-
• N-(4-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXY)PHENYL)UREA
• (4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)urea
• [4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]urea
• TURPWZFZBYFPPS-UHFFFAOYSA-N
• CHEMBL95910
• SMR000333800
• MFCD00214807
• HMS2656K15
• 8E-037
• 339023-79-9
• 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenylurea
• N-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)urea
• MLS000692137-02
• AKOS005100603
• MLS000692137

• MDL： MFCD00214807
• Inchi： 1S/C13H9ClF3N3O2/c14-10-5-7(13(15,16)17)6-19-11(10)22-9-3-1-8(2-4-9)20-12(18)21/h1-6H,(H3,18,20,21)
• InChI Key： TURPWZFZBYFPPS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1C=CC(=CC=1)NC(N)=O

Computed Properties

• Exact Mass: 331.0335387Da
• Monoisotopic Mass: 331.0335387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Urea, [4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]-

Urea, [4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]- (CAS No. 339023-79-9): A Comprehensive Overview

Urea, [4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]- (CAS No. 339023-79-9) is a specialized urea derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique pyridinyl-oxy-phenyl structure, has garnered attention due to its potential as a bioactive intermediate. Its molecular formula and structural complexity make it a subject of interest for scientists exploring crop protection agents and drug discovery.

The compound's trifluoromethyl and chloro substituents contribute to its lipophilicity and binding affinity, properties critical for targeting specific biological pathways. Recent studies highlight its role in enzyme inhibition, particularly in systems involving plant pathogens or metabolic disorders. As sustainability and green chemistry gain traction, researchers are investigating eco-friendly synthesis routes for urea-based compounds like this one.

In agrochemical contexts, Urea, [4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]- is explored for its potential as a herbicide precursor. Its mode of action may involve disrupting photosynthesis or cell division in weeds, aligning with the demand for selective weed control solutions. The compound's structural motifs are also relevant to precision agriculture, a trending topic in modern farming.

From a pharmaceutical perspective, this urea derivative is studied for its pharmacophore potential. Its ability to interact with protein targets makes it a candidate for small-molecule drug development, especially in areas like oncology and neurology. Computational models suggest its compatibility with kinase inhibitors, a hot topic in AI-driven drug design.

The synthesis of CAS No. 339023-79-9 typically involves multi-step organic reactions, including aryloxy coupling and urea formation. Advances in catalytic methods have improved yields, addressing industry needs for cost-effective production. Analytical techniques like HPLC and NMR are essential for verifying its purity, a critical factor in regulatory compliance.

Environmental and toxicological profiles of this compound are under scrutiny, reflecting broader concerns about chemical safety. Researchers emphasize degradation pathways and ecotoxicity assessments to ensure alignment with REACH and similar frameworks. Such evaluations are vital for its adoption in sustainable agriculture or pharmaceutical formulations.

In summary, Urea, [4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]- exemplifies the intersection of chemical innovation and practical applications. Its versatility across agrochemical and pharmaceutical domains positions it as a compound of enduring scientific and industrial relevance.